1,4-Dimethoxy-10H-acridine-9-thione
1,4-Dimethoxy-10H-acridine-9-thione
NSC625987, also known as Cdk4 Inhibitor II, is a highly selective inhibitor of CDK4/CyclinD1.
Brand Name:
Vulcanchem
CAS No.:
141992-47-4
VCID:
VC0537738
InChI:
InChI=1S/C15H13NO2S/c1-17-11-7-8-12(18-2)14-13(11)15(19)9-5-3-4-6-10(9)16-14/h3-8H,1-2H3,(H,16,19)
SMILES:
COC1=C2C(=C(C=C1)OC)NC3=CC=CC=C3C2=S
Molecular Formula:
C15H13NO2S
Molecular Weight:
271.3 g/mol
1,4-Dimethoxy-10H-acridine-9-thione
CAS No.: 141992-47-4
Inhibitors
VCID: VC0537738
Molecular Formula: C15H13NO2S
Molecular Weight: 271.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 141992-47-4 |
|---|---|
| Product Name | 1,4-Dimethoxy-10H-acridine-9-thione |
| Molecular Formula | C15H13NO2S |
| Molecular Weight | 271.3 g/mol |
| IUPAC Name | 1,4-dimethoxy-10H-acridine-9-thione |
| Standard InChI | InChI=1S/C15H13NO2S/c1-17-11-7-8-12(18-2)14-13(11)15(19)9-5-3-4-6-10(9)16-14/h3-8H,1-2H3,(H,16,19) |
| Standard InChIKey | KFAKESMKRPNZTM-UHFFFAOYSA-N |
| Isomeric SMILES | COC1=CC=C(C2=NC3=CC=CC=C3C(=C12)S)OC |
| SMILES | COC1=C2C(=C(C=C1)OC)NC3=CC=CC=C3C2=S |
| Canonical SMILES | COC1=C2C(=C(C=C1)OC)NC3=CC=CC=C3C2=S |
| Appearance | Solid powder |
| Description | NSC625987, also known as Cdk4 Inhibitor II, is a highly selective inhibitor of CDK4/CyclinD1. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | NSC 625987; NSC-625987; NSC625987; Cdk4 Inhibitor II. |
| Reference | 1: Lang E, Zelenak C, Eberhard M, Bissinger R, Rotte A, Ghashghaeinia M, Lupescu A, Lang F, Qadri SM. Impact of cyclin-dependent kinase CDK4 inhibition on eryptosis. Cell Physiol Biochem. 2015;37(3):1178-86. doi: 10.1159/000430241. Epub 2015 Sep 29. PubMed PMID: 26418250. |
| PubChem Compound | 3004085 |
| Last Modified | Nov 11 2021 |
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